Cas no 1155577-89-1 (1-Ethyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine)

• Product Name: 1-Ethyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine
• CAS No: 1155577-89-1
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5176714
• PubChem ID: 43543529
• Update Time: 2026-03-05

1-Ethyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-ethyl-N-(2-methylcyclohexyl)-

• Inchi： 1S/C12H21N3/c1-3-15-9-11(8-13-15)14-12-7-5-4-6-10(12)2/h8-10,12,14H,3-7H2,1-2H3
• InChI Key： MRJVTWFCBUVPQS-UHFFFAOYSA-N
• SMILES： N(C1C=NN(CC)C=1)C1CCCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• XLogP3: 2.8
• Topological Polar Surface Area: 29.8

Additional information on 1-Ethyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine

Introduction to 1-Ethyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine (CAS No. 1155577-89-1)

1-Ethyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine, a compound with the chemical identifier CAS No. 1155577-89-1, is a novel molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an ethyl group and a 2-methylcyclohexyl substituent, contribute to its unique chemical properties and make it a subject of intense study in synthetic chemistry and medicinal chemistry.

The pyrazole ring is a key pharmacophore in many bioactive molecules, and its derivatives have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 1-Ethyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine imparts selective interactions with biological targets, making it a promising candidate for further investigation. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy, facilitating the design of more effective drug candidates.

In the realm of drug discovery, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic outcomes. The ethyl group in the molecular structure of 1-Ethyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine may play a role in modulating the pharmacokinetic properties of the compound, potentially enhancing its bioavailability and metabolic stability. Additionally, the 2-methylcyclohexyl substituent could contribute to favorable solubility characteristics, which are essential for formulation development.

Recent studies have highlighted the importance of pyrazole derivatives in addressing unmet medical needs. For instance, researchers have demonstrated that certain pyrazole-based compounds exhibit potent inhibitory effects on enzymes involved in cancer cell proliferation. The structural motif present in 1-Ethyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine aligns with this trend, suggesting that it may possess similar biological activities. Further preclinical studies are warranted to elucidate its potential as an anti-cancer agent or in other therapeutic areas.

The synthesis of 1-Ethyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These techniques not only enhance the scalability of production but also allow for the introduction of additional functional groups to fine-tune the biological properties of the compound.

The pharmacological profile of 1-Ethyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine is currently under investigation by several research teams worldwide. Initial in vitro assays have shown promising results regarding its interaction with various biological targets, including enzymes and receptors relevant to inflammatory diseases and neurological disorders. The compound's ability to modulate these targets may open up new avenues for treating conditions such as rheumatoid arthritis or neurodegenerative diseases.

In conclusion, 1-Ethyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine (CAS No. 1155577-89-1) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. The ongoing studies into its biological activities and synthetic pathways underscore its importance as a lead compound for drug development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.